Cas no 33124-69-5 (D-Dehydroascorbic acid)

• Product Name: D-Dehydroascorbic acid
• CAS No: 33124-69-5
• MF: C₆H₆O₆
• MW: 174.108242511749
• CID: 311886
• Update Time: 2023-08-02

D-Dehydroascorbic acid Chemical and Physical Properties

Names and Identifiers

• threo-2,3-Hexodiulosonicacid, g-lactone
• Dehydroascorbicacid
• D-Dehydroascorbic acid
• (5S)-5-[(1R)-1,2-dihydroxyethyl]oxolane-2,3,4-trione
• threo-a2,a3-aHexodiulosonic acid, I(3)-alactone
• rel-(S)-5-((R)-1,2-Dihydroxyethyl)furan-2,3,4(5H)-trione

• Inchi： 1S/C6H6O6/c7-1-2(8)5-3(9)4(10)6(11)12-5/h2,5,7-8H,1H2/t2-,5+/m1/s1
• InChI Key： SBJKKFFYIZUCET-MVHIGOERSA-N
• SMILES： O1C(C(C([C@@H]1[C@@H](CO)O)=O)=O)=O

Computed Properties

• Exact Mass: 174.01643791 g/mol
• Monoisotopic Mass: 174.01643791 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 101
• Molecular Weight: 174.11